Cas no 201996-37-4 (Cyanuric acid-)

• Product Name: Cyanuric acid-
• CAS No: 201996-37-4
• MF: C₃H₃N₃O₃
• MW: 132.052184343338
• MDL: MFCD00209704
• CID: 909230
• PubChem ID: 329761159
• Update Time: 2025-05-24

Cyanuric acid- Chemical and Physical Properties

Names and Identifiers

• CYANURIC ACID (13C3)
• Cyanuric Acid-13C3
• [(13)C3]cyanuric acid
• [13C]cyanuric acid
• 1,3,5-Triazine-2,4,6-triol-13C3
• 1,3,5-Triazine-2,4,6-trione-13C3
• 2,4,6-Trihydroxy-1,3,5-triazine-13C3
• 2,4,6-Trihydroxy-s-triazine-13C3
• CTK8F8835
• Pseudocyanuric Acid-13C3
• Tricyanic Acid-13C3
• Cyanuric acid-

• MDL： MFCD00209704
• Inchi： 1S/C3H3N3O3/c7-1-4-2(8)6-3(9)5-1/h(H3,4,5,6,7,8,9)/i1+1,2+1,3+1
• InChI Key： ZFSLODLOARCGLH-VMIGTVKRSA-N
• SMILES： O=[13C]1N[13C](N[13C](N1)=O)=O

Computed Properties

• Exact Mass: 129.01749
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 9
• Rotatable Bond Count: 0

Experimental Properties

• Melting Point: >360 °C
• PSA: 99.36

Cyanuric acid- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Triazinones

Additional information on Cyanuric acid-

Cyanuric acid (CAS No. 201996-37-4): A Versatile Compound in Modern Chemical and Pharmaceutical Applications

Cyanuric acid, with the chemical formula C₃N₃O₃, is a heterocyclic organic compound belonging to the triazine family. Its CAS number, 201996-37-4, uniquely identifies it in the chemical registry. This compound, often referred to by its systematic name as 1,3,5-triazine-2,4,6-trione, has garnered significant attention in recent years due to its diverse applications in chemistry, biology, and pharmaceuticals. The unique structural framework of Cyanuric acid consists of three nitrogen atoms connected in a ring, with each nitrogen atom bonded to a carbonyl group. This arrangement imparts remarkable stability and reactivity, making it a valuable intermediate in various synthetic processes.

The versatility of Cyanuric acid stems from its ability to participate in a wide range of chemical reactions, including condensation, substitution, and polymerization. These reactions make it an essential building block for the synthesis of numerous compounds with applications spanning from agrochemicals to advanced materials. One of the most notable properties of Cyanuric acid is its high solubility in water and polar organic solvents, which facilitates its use in aqueous-based formulations and solutions.

In recent years, Cyanuric acid has found increasing relevance in the field of pharmaceuticals. Its structural similarity to certain natural products has led to its exploration as a precursor in the synthesis of bioactive molecules. For instance, derivatives of Cyanuric acid have been investigated for their potential antimicrobial and antiviral properties. The compound's ability to form stable complexes with metal ions has also opened avenues for its use in drug delivery systems, where it can act as a chelating agent to enhance the bioavailability and targeted action of therapeutic agents.

Moreover, the research on Cyanuric acid has extended into the domain of materials science. Its incorporation into polymers and coatings enhances their thermal stability and resistance to UV degradation. This has significant implications for applications such as automotive parts, construction materials, and outdoor signage where durability under harsh environmental conditions is crucial. The compound's role as a cross-linking agent in polyurethane foams has also been explored, contributing to the development of more efficient insulating materials.

The latest advancements in the utilization of Cyanuric acid have been particularly exciting in the context of nanotechnology. Researchers have leveraged its ability to form stable nanoparticles for various biomedical applications. These nanoparticles can be functionalized with therapeutic agents or imaging contrast agents, offering new possibilities for targeted drug delivery and diagnostic imaging. The surface-modifying properties of Cyanuric acid have also been utilized to enhance the performance of catalysts used in industrial processes.

The environmental impact of using Cyanuric acid has been another area of focus. Studies have demonstrated its potential as a biodegradable additive in water treatment processes, where it aids in the removal of contaminants through advanced oxidation processes. This aligns with global efforts towards sustainable chemistry and green manufacturing practices. Additionally, the compound's compatibility with renewable resources has made it an attractive candidate for eco-friendly chemical synthesis routes.

In conclusion, Cyanuric acid (CAS No. 201996-37-4) represents a cornerstone compound with far-reaching implications across multiple scientific disciplines. Its unique chemical properties continue to drive innovation in pharmaceuticals, materials science, nanotechnology, and environmental chemistry. As research progresses, it is anticipated that new applications for this versatile compound will emerge, further solidifying its importance in modern chemistry and beyond.